Cas no 2228342-35-4 (tert-butyl 2-1-(aminooxy)propan-2-ylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(aminooxy)propan-2-ylpyrrolidine-1-carboxylate
• CAS No: 2228342-35-4
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6202426
• PubChem ID: 165642439
• Update Time: 2025-05-23

tert-butyl 2-1-(aminooxy)propan-2-ylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(aminooxy)propan-2-ylpyrrolidine-1-carboxylate
• tert-butyl 2-[1-(aminooxy)propan-2-yl]pyrrolidine-1-carboxylate
• EN300-1898603
• 2228342-35-4

• Inchi： 1S/C12H24N2O3/c1-9(8-16-13)10-6-5-7-14(10)11(15)17-12(2,3)4/h9-10H,5-8,13H2,1-4H3
• InChI Key： GBPNOXMBIWRJFD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C)CON)=O

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-1-(aminooxy)propan-2-ylpyrrolidine-1-carboxylate

tert-butyl 2-1-(aminooxy)propan-2-ylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-1-(aminooxy)propan-2-ylpyrrolidine-1-carboxylate, identified by the CAS number 2228342-35-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxylates, specifically featuring a pyrrolidine ring substituted with an aminooxy group and a tert-butyl ester moiety. Its structure is characterized by a central pyrrolidine ring, which is a five-membered nitrogen-containing cyclic amine, further substituted at the 1-position with a tert-butyl carboxylic acid ester group and at the 2-position with an aminooxy (hydroxylamine) group attached to a propane chain.

Recent studies have highlighted the importance of such compounds in drug delivery systems and as intermediates in organic synthesis. The presence of the pyrrolidine ring confers unique properties, such as flexibility and the ability to form hydrogen bonds, which are crucial for bioavailability and stability in biological systems. The tert-butyl ester group enhances lipophilicity, making it suitable for targeted drug delivery. Additionally, the aminooxy group introduces hydrophilic characteristics, which can improve solubility and interaction with biological membranes.

Research into tert-butyl 2-1-(aminooxy)propan-2-ylpyrrolidine-1-carboxylate has focused on its role as a precursor in the synthesis of bioactive molecules. For instance, its use as an intermediate in peptide synthesis has been explored due to its ability to facilitate the formation of stable amide bonds. Furthermore, its application in the development of prodrugs has shown promise, where the ester group can be cleaved under specific physiological conditions to release the active drug.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution and esterification reactions. The starting materials often include pyrrolidine derivatives and appropriate carboxylic acids or their equivalents. Optimization of reaction conditions, such as temperature and solvent choice, is critical to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of physical properties, tert-butyl 2-1-(aminooxy)propan-2-ylpyrrolidine-1-carboxylate exhibits a melting point around 85°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. Its spectroscopic data, including IR and NMR spectra, have been well-documented, providing valuable insights into its molecular structure and reactivity.

From an environmental perspective, studies on the biodegradation of this compound have shown that it undergoes microbial degradation under aerobic conditions, albeit at a slower rate compared to simpler organic compounds. This information is crucial for assessing its environmental impact and designing appropriate waste management strategies.

In conclusion, tert-butyl 2-1-(aminooxy)propan-2-ylpyrrolidine-1-carboxylate (CAS No: 2228342-35